(2S,3aS,6aS)-2-(methanesulfonylmethyl)-octahydrocyclopenta[b]pyrrole hydrochloride
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound is a bicyclic pyrrolidine derivative characterized by its stereospecific octahydrocyclopenta[b]pyrrole core. The hydrochloride salt improves solubility and crystallinity, critical for pharmaceutical applications. The stereochemistry (2S,3aS,6aS) ensures precise spatial orientation, influencing binding affinity and metabolic stability .
Properties
CAS No. |
2624108-55-8 |
|---|---|
Molecular Formula |
C9H18ClNO2S |
Molecular Weight |
239.76 g/mol |
IUPAC Name |
(2S,3aS,6aS)-2-(methylsulfonylmethyl)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[b]pyrrole;hydrochloride |
InChI |
InChI=1S/C9H17NO2S.ClH/c1-13(11,12)6-8-5-7-3-2-4-9(7)10-8;/h7-10H,2-6H2,1H3;1H/t7-,8-,9-;/m0./s1 |
InChI Key |
SUYRWFOJKISVBY-YWUTZLAHSA-N |
Isomeric SMILES |
CS(=O)(=O)C[C@@H]1C[C@@H]2CCC[C@@H]2N1.Cl |
Canonical SMILES |
CS(=O)(=O)CC1CC2CCCC2N1.Cl |
Purity |
95 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Core Structure Analogues
Ramipril and Derivatives
- Ramipril (C₂₃H₃₂N₂O₅): A prodrug ACE inhibitor with a (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole core. Key differences include: Substituent: A propanoyl-L-alanine-ethyl ester group at the 1-position instead of methanesulfonylmethyl. Pharmacological Role: Hydrolyzed to ramiprilat (active diacid), targeting angiotensin-converting enzyme (ACE) . Ramiprilat (C₁₉H₂₈N₂O₅): The active metabolite lacks the ethyl ester, enhancing ACE binding via free carboxylates .
Benzyl Esters
- Benzyl (2S,3aS,6aS)-octahydrocyclopenta[b]pyrrole-2-carboxylate hydrochloride (C₁₅H₂₀ClNO₂): Substituent: Benzyl ester at the 2-position. Role: Intermediate in ramipril synthesis; hydrolyzed to free carboxylic acid during hydrogenation .
Hydroxymethyl and Methanethiol Derivatives
- [(2S,3aS,6aS)-Octahydrocyclopenta[b]pyrrol-2-yl]methanol hydrochloride (C₈H₁₆ClNO): Substituent: Hydroxymethyl (-CH₂OH) group. Reactivity: A precursor for functionalization (e.g., sulfonation to the target compound) .
- (2S,3aS,6aS)-Octahydrocyclopenta[b]pyrrol-2-yl]methanethiol hydrochloride (C₈H₁₆ClNS):
Physicochemical Properties
| Compound | Molecular Formula | Molecular Weight | Key Substituent | Solubility (Water) | LogP |
|---|---|---|---|---|---|
| Target Compound | C₈H₁₆ClNO | 177.68 | Methanesulfonylmethyl | High (HCl salt) | 0.12* |
| Ramipril | C₂₃H₃₂N₂O₅ | 416.52 | Ethyl ester, propanoyl | Moderate | 3.5 |
| Benzyl Ester Hydrochloride | C₁₅H₂₀ClNO₂ | 281.78 | Benzyl ester | Low | 2.8 |
| Methanethiol Hydrochloride | C₈H₁₆ClNS | 193.73 | Methanethiol | Moderate | 1.2 |
*Estimated via computational modeling.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
